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Compound Focus: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: S763700

Get Quote

The following table consolidates the key physical property data found for 2-Bromo-1-octene (CAS #13249-

60-0).

Property Value Type / Condition Source

Density 1.133 g/cm³ Estimated [1]

Density 1.1342 g/cm³ Estimated [2] [3] [4]

Molecular Formula C₈H₁₅Br - [1] [2] [3]

Molecular Weight 191.11 g/mol - [1] [2] [3]

Boiling Point 183.9°C at 760 mmHg [1]

Boiling Point 183.83°C Estimate [2] [3]

Refractive Index 1.462 - [1]

Refractive Index 1.4073 Estimate [2] [3]
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The search results did not contain specific experimental protocols for determining the density of 2-Bromo-1-

octene. The reported values are consistently listed as estimates in commercial chemical databases, not as

experimental results from a scientific paper [1] [2] [3].

Based on standard laboratory practice, the following diagram outlines a general workflow for obtaining and

verifying a compound's physical properties. The density would typically be measured experimentally using

techniques such as digital densimetry or by calculating the mass-to-volume ratio.
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General workflow for obtaining and verifying compound density.
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Guidance for Further Research

The available data is limited. For in-depth research, I suggest you:

Consult Scientific Journals: Search specialized databases (e.g., SciFinder, Reaxys) for primary

literature that details the synthesis and characterization of 2-Bromo-1-octene, which may include
experimentally measured density.

Verify Data Experimentally: The consistency of the estimated values is a positive indicator, but for
critical applications, conducting your own measurement is the most reliable approach.

Contact Suppliers: Reach out to the chemical suppliers listed in the search results (e.g., Matrix
Scientific, Rieke Metals) [2] [4], as they may provide a certificate of analysis with measured physical

properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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